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Compound of Interest

Compound Name: beta-Lactose

Cat. No.: B051086

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the fundamental molecular characteristics of
beta-lactose ([3-lactose), a disaccharide of significant interest in pharmaceutical formulations
and scientific research.

Core Molecular Attributes

Beta-lactose is a disaccharide composed of two monosaccharide units: D-galactose and D-
glucose, linked by a [3-1 - 4 glycosidic bond.[1] Its chemical structure and composition are well-
defined, making it a reliable excipient in drug development and a standard compound in
various biochemical applications. The "beta" designation in -lactose refers to the anomeric
form of the glucopyranose ring.[1]

Quantitative Molecular Data

The molecular formula and weight are critical parameters for stoichiometric calculations,
formulation development, and analytical characterization. The key quantitative data for [3-
lactose are summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b051086?utm_src=pdf-interest
https://www.benchchem.com/product/b051086?utm_src=pdf-body
https://www.benchchem.com/product/b051086?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lactose
https://en.wikipedia.org/wiki/Lactose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference
Molecular Formula C12H22011 [21[31[41[5][6]
Molecular Weight 342.30 g/mol [2][3][5][6]
Monoisotopic Mass 342.11621151 Da [2][4]

CAS Number 5965-66-2 [21[31141[5][6]

Methodologies for Structural and Molecular Weight
Determination

The molecular weight and formula of carbohydrates like B-lactose are typically determined and
confirmed using a combination of analytical techniques.

Experimental Protocol Overview: Mass Spectrometry

o Sample Preparation: A dilute solution of 3-lactose is prepared in a suitable solvent, often a
water-methanol mixture.

 lonization: The sample is introduced into a mass spectrometer and ionized, commonly using
Electrospray lonization (ESI). ESI is a soft ionization technique that keeps the molecule
intact, which is crucial for accurate molecular weight determination.

e Mass Analysis: The ionized molecules are guided into a mass analyzer (e.g., Time-of-Flight
or Quadrupole), which separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion
intensity versus m/z.

o Data Interpretation: The peak corresponding to the intact molecule (molecular ion) is
identified. For B-lactose (C12H22011), this would be expected at an m/z corresponding to its
monoisotopic mass.

Confirmation via X-ray Crystallography
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The precise three-dimensional arrangement of atoms and the covalent structure, which
confirms the molecular formula, can be determined by X-ray crystallography. This technique
involves crystallizing the compound and analyzing the diffraction pattern of X-rays passing
through the crystal.

Visualization of Molecular Composition

The logical relationship between B-lactose and its constituent monosaccharides can be
visualized as follows:
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Caption: Logical diagram illustrating the composition of 3-lactose from its monosaccharide
units.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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